Cas no 54607-68-0 (2,5-Furandicarboxylic acid, 3,4-diphenyl-)
54607-68-0 structure
Product Name:2,5-Furandicarboxylic acid, 3,4-diphenyl-
CAS No:54607-68-0
MF:C18H12O5
MW:308.284885406494
CID:354140
PubChem ID:66591943
Update Time:2025-04-19
2,5-Furandicarboxylic acid, 3,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Furandicarboxylic acid, 3,4-diphenyl-
- 3,4-diphenylfuran-2,5-dicarboxylic acid
- SCHEMBL71486
- 54607-68-0
- DTXSID90735394
-
- Inchi: 1S/C18H12O5/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(23-15)18(21)22)12-9-5-2-6-10-12/h1-10H,(H,19,20)(H,21,22)
- InChI Key: LDDZEUQIOUSVRM-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=C(C2C=CC=CC=2)C(=C1C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 308.06846
- Monoisotopic Mass: 308.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- PSA: 87.74
2,5-Furandicarboxylic acid, 3,4-diphenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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